2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole

• IUPAC Name: 2-[(2-fluorophenyl)sulfonylmethyl]-1-methylimidazole
• InChI: InChI=1S/C11H11FN2O2S/c1-14-7-6-13-11(14)8-17(15,16)10-5-3-2-4-9(10)12/h2-7H,8H2,1H3
• InChI Key: OHHBQPQSGXNYKN-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1CS(=O)(=O)C2=CC=CC=C2F
• Molecular Formula: C11H11FN2O2S
• Molecular Weight: 254.28 g/mol

Description

2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole, also known as FSMI, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. This compound has been found to have a variety of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole involves its interaction with microtubules, which are essential for cell division. 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole binds to the microtubules and disrupts their structure, leading to inhibition of cell division and ultimately inducing apoptosis.
Biochemical and Physiological Effects:
2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole has been found to have a variety of biochemical and physiological effects. Studies have shown that 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole can inhibit the activity of certain enzymes, such as proteasomes, which are involved in protein degradation. Additionally, 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole has been found to have anti-inflammatory activity and can inhibit the production of certain cytokines.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole is its potential as a cancer treatment. Its ability to induce apoptosis in cancer cells and inhibit their growth makes it a promising candidate for further study. However, one limitation of 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole is its potential toxicity. Further research is needed to determine the optimal dosage and potential side effects of 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole.

Future Directions

There are several potential future directions for research on 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole. One area of interest is its potential as a treatment for other diseases, such as Alzheimer's disease. Additionally, further research is needed to determine the optimal dosage and potential side effects of 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole. Finally, studies on the pharmacokinetics and pharmacodynamics of 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole are needed to better understand its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole involves the reaction of 2-fluorobenzaldehyde with methyl isocyanide in the presence of a base, followed by the addition of sulfonyl chloride. The resulting compound is then purified through column chromatography to obtain pure 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole.

Scientific Research Applications

2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole has been found to have potential applications in medical research, particularly in the field of cancer treatment. Studies have shown that 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole has anti-tumor activity and can induce apoptosis in cancer cells. Additionally, 2-[(2-Fluorophenyl)sulfonylmethyl]-1-methylimidazole has been found to inhibit the growth of cancer cells by disrupting the microtubule network.